4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazine-2-carbonitrile

• IUPAC Name: 4-morpholin-4-yl-6-piperidin-1-yl-1,3,5-triazine-2-carbonitrile
• InChI: InChI=1S/C13H18N6O/c14-10-11-15-12(18-4-2-1-3-5-18)17-13(16-11)19-6-8-20-9-7-19/h1-9H2
• InChI Key: BEGBRSYHRSOITI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=N2)C#N)N3CCOCC3
• Molecular Formula: C13H18N6O
• Molecular Weight: 274.32 g/mol

Description

Synthesis Analysis

Research on similar compounds has explored solvent-free reactions, such as the unexpected decyanation of 1,2,4-triazine-5-carbonitriles under solvent-free conditions, indicating pathways that might be relevant for the synthesis of related structures (Kopchuk et al., 2017). Additionally, the synthesis of various 1-(8-quinolinyloxy)-3-piperazinyl(piperidinyl)-5-(4-cyano-3-trifluoromethylphenylamino)-s-triazines demonstrates a methodological approach to introducing piperazinyl or piperidinyl functionality, which could be applied to the synthesis of 4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazine-2-carbonitrile (Patel et al., 2011).

Molecular Structure Analysis

The structural characteristics of related compounds, such as tetrafluoroborates of N-methylated N-(4,6-dialkoxy-1,3,5-triazin-2-yl)-morpholine and -piperidine, have been detailed through X-ray diffraction studies. These studies not only explain their performance as coupling reagents but also provide insights into their stability and molecular orientation, which are crucial for understanding the molecular structure of 4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazine-2-carbonitrile (Olczak et al., 2008).

Chemical Reactions and Properties

The chemical reactivity of compounds featuring triazine, morpholine, and piperidine units has been explored in various contexts. For example, reactions under nucleophilic conditions have led to the formation of unexpected products, indicating a complex reactivity that could also be relevant to the chemical behavior of 4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazine-2-carbonitrile. Such studies reveal the potential for diverse chemical transformations and the formation of novel compounds (El-Dean et al., 2010).

Physical Properties Analysis

The physical properties of related compounds, such as crystal structures and spectroscopic properties, have been thoroughly investigated. For instance, the analysis of 4-methyl-1-(3,4,4-trichloro-1-cyclohexylsulfanyl-2-nitro-buta-1,3-dienyl) piperidine and related structures provides valuable information on their crystalline forms and spectroscopic characteristics, which are critical for understanding the physical nature of 4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazine-2-carbonitrile (Aydinli et al., 2010).